Cas no 2306253-78-9 (tert-butyl (2R,4S)-2-(bromomethyl)-4-methylpyrrolidine-1-carboxylate)

• Product Name: tert-butyl (2R,4S)-2-(bromomethyl)-4-methylpyrrolidine-1-carboxylate
• CAS No: 2306253-78-9
• MF: C₁₁H₂₀BrNO₂
• MW: 278.186002731323
• CID: 4770862
• Update Time: 2026-02-26

tert-butyl (2R,4S)-2-(bromomethyl)-4-methylpyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (2R,4S)-2-(bromomethyl)-4-methylpyrrolidine-1-carboxylate
• CID 155905493
• 1-Pyrrolidinecarboxylic acid, 2-(bromomethyl)-4-methyl-, 1,1-dimethylethyl ester, (2R,4S)-
• tert-butyl (2R,4S)-2-(bromomethyl)-4-methylpyrrolidine-1-carboxylate

• Inchi： 1S/C11H20BrNO2/c1-8-5-9(6-12)13(7-8)10(14)15-11(2,3)4/h8-9H,5-7H2,1-4H3/t8-,9+/m0/s1
• InChI Key： WUARHZWSFMJLHR-DTWKUNHWSA-N
• SMILES： BrC[C@H]1C[C@H](C)CN1C(=O)OC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 237
• XLogP3: 2.9
• Topological Polar Surface Area: 29.5

Experimental Properties

• Density: 1.257±0.06 g/cm3(Predicted)
• Boiling Point: 309.6±15.0 °C(Predicted)
• pka: -2.53±0.60(Predicted)

Additional information on tert-butyl (2R,4S)-2-(bromomethyl)-4-methylpyrrolidine-1-carboxylate

Professional Introduction to Compound with CAS No. 2306253-78-9 and Product Name: tert-butyl (2R,4S)-2-(bromomethyl)-4-methylpyrrolidine-1-carboxylate

The compound with the CAS number 2306253-78-9 and the product name tert-butyl (2R,4S)-2-(bromomethyl)-4-methylpyrrolidine-1-carboxylate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex pyrrolidine core structure, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The stereochemistry of the pyrrolidine ring, specifically the (2R,4S) configuration, plays a crucial role in determining its biological activity and interaction with biological targets.

In recent years, there has been a growing interest in the synthesis and characterization of chiral compounds for their use in drug development. The stereochemistry of a molecule can greatly influence its pharmacological properties, including efficacy, selectivity, and toxicity. The specific configuration of tert-butyl (2R,4S)-2-(bromomethyl)-4-methylpyrrolidine-1-carboxylate makes it a promising candidate for further investigation in this area. The presence of a bromomethyl group at the 2-position of the pyrrolidine ring provides a versatile handle for further functionalization, allowing for the exploration of various derivatives with enhanced biological activity.

One of the most exciting aspects of this compound is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a critical role in many cellular processes, and their dysregulation is often associated with various diseases, including cancer. By targeting specific kinases, it is possible to develop drugs that can modulate these pathways and potentially treat disease. The pyrrolidine scaffold is known to be a common motif in kinase inhibitors, and modifications to this core structure have led to several successful drugs on the market. The unique stereochemistry and functional groups present in tert-butyl (2R,4S)-2-(bromomethyl)-4-methylpyrrolidine-1-carboxylate make it an attractive starting point for designing new inhibitors with improved potency and selectivity.

Recent studies have demonstrated the importance of chiral auxiliaries and catalysts in asymmetric synthesis. These tools allow for the efficient preparation of enantiomerically pure compounds, which are often required for pharmaceutical applications. The synthesis of tert-butyl (2R,4S)-2-(bromomethyl)-4-methylpyrrolidine-1-carboxylate has been achieved using advanced catalytic methods that ensure high enantioselectivity. This approach not only highlights the synthetic capabilities available today but also underscores the importance of innovation in chemical synthesis.

The bromomethyl group in tert-butyl (2R,4S)-2-(bromomethyl)-4-methylpyrrolidine-1-carboxylate offers another layer of functionality that can be exploited for further chemical transformations. This group can be used to introduce various substituents through nucleophilic addition reactions, allowing for the creation of libraries of derivatives with different biological properties. Such libraries are invaluable tools for drug discovery efforts, as they enable researchers to rapidly screen for compounds with desired activities.

In conclusion, tert-butyl (2R,4S)-2-(bromomethyl)-4-methylpyrrolidine-1-carboxylate, with its CAS number 2306253-78-9, represents a promising candidate for further exploration in pharmaceutical chemistry. Its unique stereochemistry and functional groups make it an attractive starting point for designing new therapeutic agents targeting various diseases. As research in this area continues to advance, it is likely that compounds like this will play an increasingly important role in the development of novel drugs.